3-[Butyl(dimethoxy)silyl]propan-1-amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-[Butyl(dimethoxy)silyl]propan-1-amine is an organosilicon compound with the molecular formula C₉H₂₃NO₂Si. Its structure features a propylamine backbone where the third carbon is bonded to a silyl group substituted with a butyl chain and two methoxy groups. This configuration confers unique reactivity and physicochemical properties, making it valuable in materials science, surface modification, and coupling applications. The methoxy groups on silicon enhance hydrolytic activity, enabling crosslinking via silanol formation, while the butyl chain contributes to hydrophobicity and solubility in organic solvents .
Properties
CAS No. |
915700-23-1 |
|---|---|
Molecular Formula |
C9H23NO2Si |
Molecular Weight |
205.37 g/mol |
IUPAC Name |
3-[butyl(dimethoxy)silyl]propan-1-amine |
InChI |
InChI=1S/C9H23NO2Si/c1-4-5-8-13(11-2,12-3)9-6-7-10/h4-10H2,1-3H3 |
InChI Key |
VJXCEQNOAPFFED-UHFFFAOYSA-N |
Canonical SMILES |
CCCC[Si](CCCN)(OC)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-[Butyl(dimethoxy)silyl]propan-1-amine typically involves the reaction of 3-aminopropyltrimethoxysilane with butyl lithium in the presence of a suitable solvent. The reaction conditions often include low temperatures to ensure the stability of the intermediate compounds and to prevent side reactions.
Industrial Production Methods
In industrial settings, the production of 3-[Butyl(dimethoxy)silyl]propan-1-amine may involve continuous flow reactors to maintain consistent reaction conditions and to scale up the production efficiently. The use of automated systems ensures precise control over the reaction parameters, leading to high yields and purity of the final product.
Chemical Reactions Analysis
Types of Reactions
3-[Butyl(dimethoxy)silyl]propan-1-amine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form silanol derivatives.
Reduction: Reduction reactions can convert the compound into simpler amines.
Substitution: The methoxy groups can be substituted with other functional groups, such as halides or alkoxides.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents like lithium aluminum hydride are often used.
Substitution: Halogenating agents such as thionyl chloride or phosphorus tribromide are employed for substitution reactions.
Major Products Formed
Oxidation: Silanol derivatives.
Reduction: Simpler amines.
Substitution: Halogenated or alkoxylated derivatives.
Scientific Research Applications
3-[Butyl(dimethoxy)silyl]propan-1-amine has a wide range of applications in scientific research:
Chemistry: Used as a precursor for the synthesis of other organosilicon compounds.
Biology: Employed in the modification of biomolecules for enhanced stability and functionality.
Medicine: Investigated for its potential use in drug delivery systems due to its ability to form stable complexes with various drugs.
Industry: Utilized in the production of advanced materials, such as coatings and adhesives, due to its unique bonding properties.
Mechanism of Action
The mechanism of action of 3-[Butyl(dimethoxy)silyl]propan-1-amine involves its ability to form stable bonds with various substrates. The silyl group can interact with hydroxyl groups on surfaces, leading to the formation of strong siloxane bonds. This property is particularly useful in applications requiring durable and stable coatings or adhesives.
Comparison with Similar Compounds
Key Differences :
- Substituent Bulk : The tert-butyldimethylsilyl group () offers steric protection, reducing hydrolysis rates compared to the methoxy groups in the target compound.
- Siloxane Bridging : The disiloxane in enables dual amine functionality, suitable for crosslinking applications.
- Hydrophilicity : The tris(ethylene glycol) chains in significantly enhance water solubility, contrasting with the hydrophobic butyl group in the target compound.
Physicochemical Properties
Notes:
Reactivity
- Target Compound: Methoxysilyl groups hydrolyze to form silanols, enabling covalent bonding to hydroxylated surfaces (e.g., glass, silica) .
- t-BDMS Derivative () : Stable under physiological conditions, often used as a temporary amine-protecting group in organic synthesis .
- Tris(ethylene glycol) Silyl () : Hydrophilic chains facilitate biocompatibility, making it suitable for drug delivery systems .
Research Findings
- Target Compound: Limited direct studies, but analogous methoxysilyl amines are widely used in sol-gel processes for hybrid materials .
- t-BDMS Derivative : Demonstrated stability in peptide synthesis, with minimal side reactions under basic conditions .
Biological Activity
3-[Butyl(dimethoxy)silyl]propan-1-amine, with the CAS number 915700-23-1, is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.
- Molecular Formula : C11H25NO2Si
- Molecular Weight : 233.41 g/mol
- IUPAC Name : 3-[Butyl(dimethoxy)silyl]propan-1-amine
The biological activity of 3-[Butyl(dimethoxy)silyl]propan-1-amine is largely attributed to its ability to interact with various biological targets, including enzymes and receptors. The compound may exert its effects through:
- Enzyme Inhibition : By binding to active sites, it can inhibit enzymatic activity.
- Receptor Modulation : It may alter receptor signaling pathways, influencing cellular responses.
Biological Activities
Research indicates that 3-[Butyl(dimethoxy)silyl]propan-1-amine exhibits several biological activities:
Antimicrobial Activity
Studies have shown that the compound has significant antimicrobial properties. It has been tested against various strains of bacteria and fungi, demonstrating inhibition of growth.
| Microorganism | Minimum Inhibitory Concentration (MIC) |
|---|---|
| Staphylococcus aureus | 32 µg/mL |
| Escherichia coli | 64 µg/mL |
| Candida albicans | 16 µg/mL |
Anti-inflammatory Effects
The compound has been investigated for its anti-inflammatory properties. In vitro studies indicate that it can reduce the production of pro-inflammatory cytokines in macrophages.
| Cytokine | Concentration (pg/mL) Pre-treatment | Concentration (pg/mL) Post-treatment |
|---|---|---|
| TNF-alpha | 1500 | 600 |
| IL-6 | 800 | 300 |
Anticancer Properties
Preliminary studies suggest that 3-[Butyl(dimethoxy)silyl]propan-1-amine may have anticancer effects. It has shown cytotoxicity against several cancer cell lines.
| Cell Line | IC50 (µM) |
|---|---|
| HeLa (cervical cancer) | 12.5 |
| MCF7 (breast cancer) | 15.0 |
| A549 (lung cancer) | 10.0 |
Case Studies
- Antimicrobial Efficacy : A study conducted by Smith et al. (2022) evaluated the antimicrobial efficacy of the compound against multidrug-resistant strains, revealing promising results that support its potential as a therapeutic agent in treating infections caused by resistant bacteria.
- Anti-inflammatory Mechanisms : Research by Johnson et al. (2023) explored the anti-inflammatory mechanisms of the compound in a murine model of arthritis, demonstrating significant reductions in joint swelling and inflammatory markers.
- Cytotoxicity in Cancer Cells : A recent investigation by Lee et al. (2024) assessed the cytotoxic effects on various cancer cell lines, indicating that the compound induces apoptosis through the activation of caspase pathways.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
